Cas no 311771-67-2 (Benzoic acid, 5-(bromomethyl)-2-methoxy-, phenylmethyl ester)

• Product Name: Benzoic acid, 5-(bromomethyl)-2-methoxy-, phenylmethyl ester
• CAS No: 311771-67-2
• MF: C₁₆H₁₅BrO₃
• MW: 335.192504167557
• CID: 1452181
• PubChem ID: 11638571
• Update Time: 2025-04-20

Benzoic acid, 5-(bromomethyl)-2-methoxy-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-(bromomethyl)-2-methoxy-, phenylmethyl ester
• KHBQVZCLLVNSHI-UHFFFAOYSA-N
• 311771-67-2
• Benzoicacid,5-(bromomethyl)-2-methoxy-,phenylmethylester
• SCHEMBL6376171
• Benzyl 5-bromomethyl-2-methoxybenzoate

• Inchi： 1S/C16H15BrO3/c1-19-15-8-7-13(10-17)9-14(15)16(18)20-11-12-5-3-2-4-6-12/h2-9H,10-11H2,1H3
• InChI Key： KHBQVZCLLVNSHI-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=C(C(=O)OCC2C=CC=CC=2)C=1)OC

Computed Properties

• Exact Mass: 334.02045
• Monoisotopic Mass: 334.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53